Cas no 132367-47-6 (2-Propenoic acid, 3-(4-methoxyphenyl)-, 4-methylphenyl ester)

• Product Name: 2-Propenoic acid, 3-(4-methoxyphenyl)-, 4-methylphenyl ester
• CAS No: 132367-47-6
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• CID: 1230879
• PubChem ID: 797567
• Update Time: 2025-04-20

2-Propenoic acid, 3-(4-methoxyphenyl)-, 4-methylphenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 4-methylphenyl ester
• (4-methylphenyl) 3-(4-methoxyphenyl)prop-2-enoate
• DTXSID60355366
• 132367-47-6

• Inchi： 1S/C17H16O3/c1-13-3-8-16(9-4-13)20-17(18)12-7-14-5-10-15(19-2)11-6-14/h3-12H,1-2H3
• InChI Key： ZTVZBCXHBKIPIG-UHFFFAOYSA-N
• SMILES： O(C(C=CC1C=CC(=CC=1)OC)=O)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 268.10998
• Monoisotopic Mass: 268.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters